N-[8-methyl-4-oxo-3-(3,4,5-trimethoxyphenyl)-4H-chromen-2-yl]pentanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
- This compound belongs to the class of organic compounds known as chromen-2-ones, characterized by a benzopyran ring system with a ketone group at the second carbon of the pyran ring.
Synthesis Analysis
- The synthesis of related chromen-2-yl compounds often involves reactions like Knoevenagel condensation, Stetter reaction, and reactions with anilines and benzaldehyde to form key intermediates (Zhou Kai, 2010).
Molecular Structure Analysis
- The molecular structure of similar compounds includes a chromen-2-one ring connected to various substituents, with intramolecular hydrogen bonding often observed between hydroxyls and carbonyls (I. Manolov, M. Ströbele, H. Meyer, 2008).
Chemical Reactions and Properties
- Chromen-2-yl compounds often undergo photochemical reorganization and react with different alkoxy groups, resulting in diverse structures and angular pentacyclics (Aarti Dalai, Radhika Khanna, Parvin Kumar, R. C. Kamboj, 2017).
Physical Properties Analysis
- Compounds with a chromen-2-yl structure often crystallize in monoclinic systems, with specific cell constants and space groups, indicative of their solid-state structure and stability (A. Penkova, P. Retailleau, I. Manolov, 2010).
Chemical Properties Analysis
- The chemical properties of these compounds include their behavior in various reactions, like oxidation, which is influenced by the presence of water and other factors (T. Rosenau, A. Potthast, T. Elder, T. Lange, H. Sixta, P. Kosma, 2002).
Mechanism of Action
Target of Action
Compounds containing the trimethoxyphenyl (tmp) group have displayed notable anti-cancer effects by effectively inhibiting tubulin, heat shock protein 90 (hsp90), thioredoxin reductase (trxr), histone lysine-specific demethylase 1 (hlsd1), activin receptor-like kinase-2 (alk2), p-glycoprotein (p-gp), and platelet-derived growth factor receptor β .
Mode of Action
It is known that tmp-bearing compounds can inhibit taq polymerase and telomerase, trigger caspase activation by a possible oxidative mechanism, down-regulate erk2 (extracellular signal regulated kinase 2) protein, and inhibit erks phosphorylation without acting directly on microtubules and tubulin .
Biochemical Pathways
Tmp-bearing compounds have been known to affect various pathways related to the targets mentioned above .
Result of Action
Tmp-bearing compounds have shown notable anti-cancer effects .
properties
IUPAC Name |
N-[8-methyl-4-oxo-3-(3,4,5-trimethoxyphenyl)chromen-2-yl]pentanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H27NO6/c1-6-7-11-19(26)25-24-20(21(27)16-10-8-9-14(2)22(16)31-24)15-12-17(28-3)23(30-5)18(13-15)29-4/h8-10,12-13H,6-7,11H2,1-5H3,(H,25,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IVUMYNMECQXYQQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC(=O)NC1=C(C(=O)C2=CC=CC(=C2O1)C)C3=CC(=C(C(=C3)OC)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H27NO6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
425.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[8-methyl-4-oxo-3-(3,4,5-trimethoxyphenyl)-4H-chromen-2-yl]pentanamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.